Cas no 1807002-48-7 (3-Bromo-4-methyl-2-nitrobenzoyl chloride)

• Product Name: 3-Bromo-4-methyl-2-nitrobenzoyl chloride
• CAS No: 1807002-48-7
• MF: C₈H₅BrClNO₃
• MW: 278.487200498581
• CID: 5005771
• Update Time: 2025-06-08

3-Bromo-4-methyl-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methyl-2-nitrobenzoyl chloride

• Inchi： 1S/C8H5BrClNO3/c1-4-2-3-5(8(10)12)7(6(4)9)11(13)14/h2-3H,1H3
• InChI Key： DFRRIKAQIDDHNP-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=O)Cl)C=CC=1C)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 256
• XLogP3: 3.3
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-4-methyl-2-nitrobenzoyl chloride

Professional Introduction to 3-Bromo-4-methyl-2-nitrobenzoyl chloride (CAS No. 1807002-48-7)

3-Bromo-4-methyl-2-nitrobenzoyl chloride, with the chemical formula C₈H₅BrClN₂O₄, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound, identified by its unique CAS number 1807002-48-7, has garnered attention due to its versatile applications in the development of novel therapeutic agents. The presence of both bromine and nitro substituents makes it a valuable building block for further functionalization, enabling chemists to explore a wide range of chemical transformations.

The structural features of 3-Bromo-4-methyl-2-nitrobenzoyl chloride contribute to its reactivity and utility in synthetic pathways. The bromine atom at the 3-position provides a handle for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Meanwhile, the nitro group at the 2-position can be reduced to an amine or converted into other functional groups like azides or hydroxyls, offering multiple avenues for further derivatization. These properties make it an indispensable tool in the chemist's arsenal.

In recent years, there has been a surge in research focused on developing new methodologies for constructing biaryl structures, which are prevalent in many biologically active molecules. The benzoyl chloride moiety in 3-Bromo-4-methyl-2-nitrobenzoyl chloride serves as an excellent electrophile for nucleophilic acyl substitution reactions. This allows for the rapid introduction of various amine-based functionalities, facilitating the synthesis of peptidomimetics and other pharmacophores. Such advancements are particularly relevant in drug discovery, where efficient construction of target molecules is crucial.

Moreover, the compound has found applications in the synthesis of heterocyclic compounds, which are essential components of many pharmaceuticals. The nitro group can be used to generate N-heterocycles through cyclization reactions, while the bromine atom can participate in metal-catalyzed cyclizations to form fused ring systems. These transformations have been explored in the development of antiviral and anticancer agents, highlighting the compound's importance in medicinal chemistry.

Recent studies have also demonstrated the utility of 3-Bromo-4-methyl-2-nitrobenzoyl chloride in the preparation of organometallic complexes. These complexes often serve as catalysts or intermediates in various synthetic processes. For instance, palladium and copper complexes derived from this compound have been employed in cross-coupling reactions that are otherwise challenging to achieve under conventional conditions. This underscores the compound's role as a key precursor in modern synthetic methodologies.

The versatility of 3-Bromo-4-methyl-2-nitrobenzoyl chloride extends to its use in material science applications. Researchers have leveraged its reactivity to develop novel polymers and coatings with tailored properties. The ability to introduce specific functional groups into polymer backbones via benzoyl chloride reactions has opened up new possibilities for creating materials with enhanced durability and functionality. This interdisciplinary approach underscores the broad utility of this compound beyond traditional pharmaceutical applications.

In conclusion, 3-Bromo-4-methyl-2-nitrobenzoyl chloride (CAS No. 1807002-48-7) is a multifaceted intermediate with significant implications across organic synthesis, pharmaceutical chemistry, and material science. Its unique structural features enable a wide array of chemical transformations, making it a cornerstone in the development of new drugs and advanced materials. As research continues to uncover novel applications for this compound, its importance is likely to grow even further, solidifying its place as a vital reagent in modern chemistry.